Cas no 1804891-42-6 (Ethyl 2,3-bis(trifluoromethyl)-5-hydroxyphenylacetate)

• Product Name: Ethyl 2,3-bis(trifluoromethyl)-5-hydroxyphenylacetate
• CAS No: 1804891-42-6
• MF: C₁₂H₁₀F₆O₃
• MW: 316.19642496109
• CID: 4962488
• Update Time: 2025-05-20

Ethyl 2,3-bis(trifluoromethyl)-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-bis(trifluoromethyl)-5-hydroxyphenylacetate

• Inchi： 1S/C12H10F6O3/c1-2-21-9(20)4-6-3-7(19)5-8(11(13,14)15)10(6)12(16,17)18/h3,5,19H,2,4H2,1H3
• InChI Key： OJPQRPAMFKDYPU-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC(=CC=1CC(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2,3-bis(trifluoromethyl)-5-hydroxyphenylacetate

Comprehensive Overview of Ethyl 2,3-bis(trifluoromethyl)-5-hydroxyphenylacetate (CAS No. 1804891-42-6)

Ethyl 2,3-bis(trifluoromethyl)-5-hydroxyphenylacetate (CAS No. 1804891-42-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl groups and hydroxyl functionality, offers remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its ability to enhance the properties of final products, such as improved bioavailability and thermal resistance.

The molecular structure of Ethyl 2,3-bis(trifluoromethyl)-5-hydroxyphenylacetate features two trifluoromethyl groups, which are known for their electron-withdrawing effects. These groups significantly influence the compound's reactivity, making it a versatile building block for designing complex molecules. The presence of the hydroxyl group further adds to its utility, enabling facile derivatization for targeted applications. This combination of functional groups positions the compound as a critical player in the development of high-performance materials and bioactive molecules.

In recent years, the demand for fluorinated compounds like Ethyl 2,3-bis(trifluoromethyl)-5-hydroxyphenylacetate has surged, driven by their exceptional properties such as chemical inertness, lipophilicity, and resistance to metabolic degradation. These attributes are particularly valuable in the pharmaceutical industry, where fluorinated analogs often exhibit enhanced efficacy and reduced side effects. Additionally, the agrochemical sector leverages these compounds to develop next-generation pesticides with improved environmental profiles and target specificity.

From a synthetic perspective, CAS No. 1804891-42-6 is often employed in multi-step organic transformations, including esterifications, nucleophilic substitutions, and cross-coupling reactions. Its compatibility with various catalysts and reagents makes it a preferred choice for chemists aiming to construct complex molecular architectures. The compound's stability under diverse reaction conditions further underscores its practicality in industrial-scale synthesis.

Environmental and regulatory considerations are also pivotal when discussing Ethyl 2,3-bis(trifluoromethyl)-5-hydroxyphenylacetate. As sustainability becomes a global priority, researchers are investigating greener synthetic routes to minimize waste and energy consumption. The compound's potential for recyclability and biodegradability is an area of active exploration, aligning with the broader shift toward eco-friendly chemical processes.

In conclusion, Ethyl 2,3-bis(trifluoromethyl)-5-hydroxyphenylacetate (CAS No. 1804891-42-6) represents a cutting-edge chemical entity with far-reaching implications across multiple industries. Its unique structural features, coupled with its adaptability in synthetic applications, make it a subject of ongoing research and innovation. As scientific advancements continue to unfold, this compound is poised to play an increasingly vital role in shaping the future of specialty chemicals and beyond.